(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate

• IUPAC Name: [(2Z)-3-oxo-2-(pyridin-4-ylmethylidene)-1-benzofuran-6-yl] 4-methoxybenzenesulfonate
• InChI: InChI=1S/C21H15NO6S/c1-26-15-2-5-17(6-3-15)29(24,25)28-16-4-7-18-19(13-16)27-20(21(18)23)12-14-8-10-22-11-9-14/h2-13H,1H3/b20-12-
• InChI Key: BNMHJXNSXRFKNE-NDENLUEZSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=NC=C4)O3
• Isomeric SMILES: COC1=CC=C(C=C1)S(=O)(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=NC=C4)/O3
• Molecular Formula: C21H15NO6S
• Molecular Weight: 409.4 g/mol

Description

(Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate is a useful research compound. Its molecular formula is C21H15NO6S and its molecular weight is 409.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of compounds related to (Z)-3-oxo-2-(pyridin-4-ylmethylene)-2,3-dihydrobenzofuran-6-yl 4-methoxybenzenesulfonate often involves reactions with nitrile oxides, leading to the formation of various derivatives with detailed structural characterizations supported by microanalytical and spectral data (Kandeel & Youssef, 2001).
• Another approach involves reactions with alkyl 2-cyano-3-alkoxypropenoate, leading to the synthesis of pyran derivatives, showcasing the compound's versatility in forming diverse chemical structures (Mérour & Cossais, 1991).

Crystal and Molecular Structure Studies

• The compound's crystal and molecular structures have been extensively studied, providing insights into its physical and chemical properties. For example, a study detailed the crystal and molecular structure of a related derivative, emphasizing the compound's complex structural characteristics (Zugenmaier, 2013).

Antimicrobial and Antitumor Applications

• Research has explored the antimicrobial and antitumor potential of derivatives of this compound. For instance, zinc(II) complexes with pyridine thiazole derivatives showed promising bioactive properties, indicating potential pharmaceutical applications (Xun-Zhong et al., 2020).

Coordination Polymers and Photocatalytic Properties

• The compound has been used in the synthesis of coordination polymers, which demonstrate interesting properties such as luminescence and potential applications in photocatalysis (Jiang et al., 2004).